Cas no 1805643-32-6 (Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate
• CAS No: 1805643-32-6
• MF: C₁₂H₁₁F₂NO₃S
• MW: 287.282449007034
• CID: 4794463
• Update Time: 2025-06-10

Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate

• Inchi： 1S/C12H11F2NO3S/c1-2-17-10(16)5-7-3-4-9(18-12(13)14)11(19)8(7)6-15/h3-4,12,19H,2,5H2,1H3
• InChI Key： BTQHPMISRIIEBG-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1C#N)CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate

Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate: A Comprehensive Overview

Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate, with the CAS number 1805643-32-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethoxy substituent, and a mercapto group attached to a phenyl ring. These functional groups confer the compound with distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. The key steps typically involve the coupling of cyano and difluoromethoxy groups onto the phenyl ring, followed by the introduction of the mercapto group and subsequent esterification to form the acetate derivative. These methods are often reported in peer-reviewed journals, highlighting their efficiency and scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for extensive chemical modifications, enabling researchers to explore its pharmacokinetic properties. For instance, studies have shown that the cyano group can enhance metabolic stability, while the difluoromethoxy group can improve solubility and bioavailability. These attributes make Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. The mercapto group imparts antioxidant properties, which can be beneficial in protecting crops from oxidative stress caused by environmental factors. Recent studies have demonstrated that derivatives of this compound exhibit potent antioxidant activity in vitro, suggesting their potential as additives in agricultural formulations. Furthermore, its ability to act as a chelating agent makes it a candidate for heavy metal detoxification in soil remediation processes.

The structural versatility of Ethyl 2-cyano-4-difluoromethoxy-3-mercaptophenylacetate also extends to materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems. For example, researchers have reported its use as a co-ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic activity and selectivity. This opens up new avenues for its application in organic synthesis and industrial catalysis.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have focused on its degradation pathways under various environmental conditions. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. These findings are essential for guiding its safe handling and disposal in industrial settings.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-3-merscapto phenyl acetate (CAS No: 1805643-32-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure provides a platform for innovative research and development across pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.